Cas no 2172542-27-5 (4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol)

• Product Name: 4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol
• CAS No: 2172542-27-5
• MF: C₁₄H₂₆O₂S
• MW: 258.420043468475
• CID: 6436537
• PubChem ID: 165749420
• Update Time: 2025-10-23

4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol Chemical and Physical Properties

Names and Identifiers

• 4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol
• 4-ethyl-1-[3-(hydroxymethyl)thiolan-3-yl]cycloheptan-1-ol
• 2172542-27-5
• EN300-1642406

• Inchi： 1S/C14H26O2S/c1-2-12-4-3-6-14(16,7-5-12)13(10-15)8-9-17-11-13/h12,15-16H,2-11H2,1H3
• InChI Key： YCARZUBILPQLMM-UHFFFAOYSA-N
• SMILES： S1CCC(CO)(C1)C1(CCCC(CC)CC1)O

Computed Properties

• Exact Mass: 258.16535124g/mol
• Monoisotopic Mass: 258.16535124g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 3
• Complexity: 259
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 65.8Ų

Additional information on 4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol

Introduction to 4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol (CAS No. 2172542-27-5)

4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol, identified by the Chemical Abstracts Service Number (CAS No.) 2172542-27-5, is a complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and bioorganic synthesis. This compound belongs to a class of molecules characterized by a cycloheptane backbone substituted with various functional groups, making it a versatile scaffold for drug discovery and material science applications. The presence of both hydroxymethyl and thiolanyl moieties in its structure suggests potential interactions with biological targets, which has prompted extensive research into its pharmacological properties.

The nomenclature of this compound provides insight into its structural features. The term "4-ethyl" indicates the presence of an ethyl group at the fourth carbon position of the cycloheptane ring, while "1-3-(hydroxymethyl)thiolan-3-yl" describes a thiolan ring (a five-membered heterocycle containing sulfur) substituted with a hydroxymethyl group at the 1 and 3 positions, linked to the cycloheptane via the third carbon. Finally, "cycloheptan-1-ol" signifies the presence of a hydroxyl group at the first carbon of the cycloheptane ring. This unique arrangement of functional groups makes 4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol a promising candidate for further investigation in medicinal chemistry.

In recent years, there has been growing interest in cyclic ethers and thioethers due to their utility as intermediates in organic synthesis and their potential biological activity. The thiolanyl moiety, in particular, has been studied for its ability to form stable complexes with metal ions and its role in enzyme inhibition. For instance, derivatives of thiolans have been explored as antimicrobial agents, leveraging their ability to disrupt bacterial cell membranes. Similarly, the hydroxymethyl group can participate in hydrogen bonding interactions, which is crucial for drug-receptor binding affinity.

Current research in synthetic chemistry has focused on developing efficient methods for constructing complex cyclic compounds like 4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol. One notable approach involves the use of organometallic reagents and transition-metal-catalyzed reactions to achieve regioselective functionalization of the cycloheptane ring. These techniques have enabled the rapid assembly of novel heterocyclic frameworks with tailored properties. Additionally, computational methods such as density functional theory (DFT) have been employed to predict the structural and electronic properties of such molecules, aiding in the rational design of synthetic routes.

The pharmacological potential of 4-ethyl-1-3-(hydroxymethyl)thiolan-3-ylcycloheptan-1-ol has also been explored through molecular modeling studies. By docking this compound into known binding pockets of biological targets, researchers have identified possible mechanisms of action. For example, preliminary simulations suggest that the hydroxymethyl group may interact with polar residues in protein active sites, while the thiolan ring could engage in hydrophobic interactions or form disulfide bonds with cysteine residues. These findings align with observations from related compounds that have demonstrated efficacy as kinase inhibitors or anti-inflammatory agents.

In addition to its pharmaceutical applications, 4-Ethyl - 1 - 3 - (Hydroxymethyl) Thiolan - 3 - yl Cycloheptan - 1 - ol (CAS No. 2172542 - 27 - 5) may find utility in material science, particularly in the development of chiral ligands for asymmetric catalysis. The rigid cycloheptane backbone provides steric control over molecular conformation, which is essential for designing catalysts that exhibit high enantioselectivity. Recent advances in polymer chemistry have also highlighted the role of cyclic compounds like this one in creating novel materials with enhanced mechanical or thermal properties.

The synthesis of 4-Ethyl - 1 - 3 - (Hydroxymethyl) Thiolan - 3 - yl Cycloheptan - 1 - ol presents several challenges due to its complex structure. However, recent innovations in synthetic methodologies have made it more feasible to produce this compound on a scalable basis. For instance, biocatalytic approaches using engineered enzymes have been shown to facilitate selective functionalization without harsh chemical conditions. Similarly, flow chemistry techniques have enabled continuous production processes that improve yield and purity while reducing waste generation.

Future directions in research on 4-Ethyl - 1 - 3 - (Hydroxymethyl) Thiolan - 3 - yl Cycloheptan - 1 - ol may include exploring its derivatives as lead compounds for drug development or investigating its role in industrial applications such as agrochemicals or specialty chemicals. The versatility of its structural framework allows for modifications that could enhance specific properties depending on the intended use. As our understanding of molecular interactions continues to evolve, compounds like this one are likely to play an increasingly important role in both academic research and industrial innovation.